Cas no 92078-74-5 (Oxirane, 2-(1-pyrenyl)-)

• Product Name: Oxirane, 2-(1-pyrenyl)-
• CAS No: 92078-74-5
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 804244
• Update Time: 2024-02-01

Oxirane, 2-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(1-pyrenyl)-
• 1-oxiranylpyrene
• Oxirane, 1-pyrenyl-, (+-)-

• Inchi： 1S/C18H12O/c1-2-11-4-5-13-6-8-14(16-10-19-16)15-9-7-12(3-1)17(11)18(13)15/h1-9,16H,10H2
• InChI Key： SWMBSMJCJWZRNR-UHFFFAOYSA-N
• SMILES： C1(C2CO2)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 244.089
• Monoisotopic Mass: 244.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.349
• Boiling Point: 452.4°C at 760 mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.859